Cas no 64044-10-6 (Estran-17-one, 3-hydroxy-, (3b,5b)-)

• Product Name: Estran-17-one, 3-hydroxy-, (3b,5b)-
• CAS No: 64044-10-6
• Molecular Formula: C₁₈H₂₈O₂
• Molecular Weight: 276.414
• CID: 4093581
• PubChem ID: 10891128

Estran-17-one, 3-hydroxy-, (3b,5b)- Properties

Names and Identifiers

• Estran-17-one, 3-hydroxy-, (3b,5b)-
• 19-Noretiocholan-3β-ol-17-one
• (3ss,5ss)-3-Hydroxyestran-17-one; 19-Nor-5ss-androstane-3ss-ol,17-one; 3ss-Hydroxy-5ss-estran-17-one
• 64044-10-6
• DTXSID101024311
• 19-Noretiocholan-3b-ol-17-one
• 19-Nor-5beta-androstane-3beta-ol,17-one
• SCHEMBL5863281

• InChIKey： UOUIARGWRPHDBX-MTYWFVNZSA-N
• Inchi： InChI=1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h11-16,19H,2-10H2,1H3/t11-,12+,13+,14-,15-,16+,18+/m1/s1

Computed Properties

• Exact Mass: 276.208930132g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 276.208930132g/mol
• Heavy Atom Count: 20
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives